Cas no 926189-36-8 (4-Chloro-2-(1H-tetrazol-1-yl)benzoic acid)

• Product Name: 4-Chloro-2-(1H-tetrazol-1-yl)benzoic acid
• CAS No: 926189-36-8
• MF: C₈H₅ClN₄O₂
• MW: 224.603899717331
• MDL: MFCD09049884
• CID: 4719937
• PubChem ID: 16777426
• Update Time: 2023-08-16

4-Chloro-2-(1H-tetrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(1H-tetrazol-1-yl)benzoic acid
• 4-chloro-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
• STK744350
• BBL012651
• benzoic acid, 4-chloro-2-(1H-tetrazol-1-yl)-
• 4-chloro-2-(1,2,3,4-tetrazol-1-yl)benzoic acid
• Z2510970297
• 4-chloro-2-(1H-1,2,3,4-tetraazol-1-yl)benzoic acid
• 4-Chloro-2-(1H-tetrazol-1-yl)benzoic acid

• MDL： MFCD09049884
• Inchi： 1S/C8H5ClN4O2/c9-5-1-2-6(8(14)15)7(3-5)13-4-10-11-12-13/h1-4H,(H,14,15)
• InChI Key： WXHKEJFZXGUNJY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)N1C=NN=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Topological Polar Surface Area: 80.9